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For Immediate Release

This technical guide provides an in-depth look at the fundamental molecular characteristics of

corilagin, a key ellagitannin found in various medicinal plants. The information presented is

intended for researchers, scientists, and professionals in the field of drug development who are

investigating the therapeutic potential of this compound.

Corilagin is a hydrolyzable tannin distinguished by a β-D-glucopyranose core. This central

glucose unit is esterified with both galloyl and hexahydroxydiphenoyl (HHDP) groups,

contributing to its complex structure and significant biological activities.

Core Molecular Data
The fundamental physicochemical properties of corilagin are summarized below. This data is

critical for experimental design, dosage calculations, and analytical method development.

Property Value

Molecular Formula C₂₇H₂₂O₁₈[1][2]

Molecular Weight 634.45 g/mol [1][2][3]

CAS Number 23094-69-1[3]
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Molecular Relationship Diagram
The following diagram illustrates the direct relationship between the compound and its core

molecular identifiers.

Corilagin

Molecular Formula
C₂₇H₂₂O₁₈

has

Molecular Weight
634.45 g/mol

has

Click to download full resolution via product page

Core molecular properties of Corilagin.

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula, such as

those utilizing mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are

widely established.

Mass Spectrometry for Molecular Weight Determination:

High-resolution mass spectrometry (HRMS) is employed to accurately determine the molecular

weight of corilagin.

Sample Preparation: A dilute solution of corilagin is prepared in a suitable solvent, such as

methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique like Electrospray Ionization (ESI) to prevent fragmentation.

Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured by a high-

resolution mass analyzer (e.g., Orbitrap or TOF).
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Data Interpretation: The molecular weight is calculated from the m/z value of the protonated

or deprotonated molecule, confirming the value of 634.45 g/mol .[1][2][3]

NMR Spectroscopy for Structural Elucidation and Formula Confirmation:

¹H and ¹³C NMR are used to confirm the chemical structure, which in turn validates the

molecular formula.

Sample Preparation: Corilagin is dissolved in a deuterated solvent, such as Deuterium

Oxide (D₂O) or DMSO-d₆.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the peaks in

the ¹H spectrum, along with the chemical shifts in the ¹³C spectrum, are analyzed to identify

the different protons and carbons in the molecule. This detailed structural information

confirms the arrangement of atoms corresponding to the molecular formula C₂₇H₂₂O₁₈.[3]

This guide serves as a foundational resource for professionals engaged in the study of

corilagin. The provided data and illustrative diagrams are intended to facilitate further research

and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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